Cas no 70563-82-5 (1-Naphthalenecarboxylic acid, 3,4-dihydro-, methyl ester)
70563-82-5 structure
Product Name:1-Naphthalenecarboxylic acid, 3,4-dihydro-, methyl ester
CAS No:70563-82-5
MF:C12H12O2
MW:188.222483634949
CID:547059
PubChem ID:12482183
Update Time:2025-04-19
1-Naphthalenecarboxylic acid, 3,4-dihydro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylic acid, 3,4-dihydro-, methyl ester
- methyl 3,4-dihydronaphthalene-1-carboxylate
- 70563-82-5
- NHAHDUVUAJBAKH-UHFFFAOYSA-N
- 1-carbomethoxy-3,4-dihydronaphthalene
- SCHEMBL5230608
- DTXSID90499904
-
- Inchi: 1S/C12H12O2/c1-14-12(13)11-8-4-6-9-5-2-3-7-10(9)11/h2-3,5,7-8H,4,6H2,1H3
- InChI Key: NHAHDUVUAJBAKH-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CCCC2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 188.08376
- Monoisotopic Mass: 188.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-Naphthalenecarboxylic acid, 3,4-dihydro-, methyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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